Cas no 10589-74-9 (Urea,N-nitroso-N-pentyl-)

• Product Name: Urea,N-nitroso-N-pentyl-
• CAS No: 10589-74-9
• MF: C₆H₁₃N₃O₂
• MW: 159.186321020126
• CID: 143081
• PubChem ID: 82746
• Update Time: 2025-04-19

Urea,N-nitroso-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-nitroso-N-pentyl-
• 1-nitroso-1-pentylurea
• N-Nitroso-N-pentylurea
• 1-Amyl-1-nitrosourea
• n-Amylnitrosourea
• N-Amyl-N-nitrosourea
• Nitroso-n-amylurea
• n-Pentylnitrosourea
• N-Pentyl-N-nitrosourea
• Pentylnitrosourea
• Urea, N-pentylnitroso-
• Ccris 1847
• Brn 2962875
• Urea, 1-nitroso-1-pentyl-
• Urea, N-nitroso-N-pentyl-
• SCHEMBL8521291
• DTXSID4020084
• Q63088099
• 10589-74-9

• Inchi： 1S/C6H13N3O2/c1-2-3-4-5-9(8-11)6(7)10/h2-5H2,1H3,(H2,7,10)
• InChI Key： YYTNAQDGJQPZFU-UHFFFAOYSA-N
• SMILES： O=C(N)N(CCCCC)N=O

Computed Properties

• Exact Mass: 159.10089
• Monoisotopic Mass: 159.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.2087 (rough estimate)
• Boiling Point: 284.68°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 75.76

Urea,N-nitroso-N-pentyl- Security Information

• Safety Term：x. See also N-NITROSO COMPOUNDS."> Suspected carcinogen with experimental carcinogenic and tumorigenic data. Moderately toxic by ingestion. Mutation data reported. When heated to decomposition it emits toxic fumes of NOx. See also N-NITROSO COMPOUNDS.